Cas no 2279124-26-2 (5-Chloro-1-isobutyl-1H-1,2,4-triazole)
5-Chloro-1-isobutyl-1H-1,2,4-triazole is a heterocyclic compound featuring a chloro-substituted triazole core with an isobutyl side chain. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, where it serves as a versatile intermediate. The chloro group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the isobutyl moiety contributes to lipophilicity, influencing solubility and bioavailability. Its stability under standard conditions makes it practical for handling in organic synthesis. The compound is particularly valuable in the development of triazole-based bioactive molecules, offering a balance of reactivity and selectivity for targeted modifications. Suitable for controlled environments, it requires proper storage to maintain purity.
2279124-26-2 structure
Product Name:5-Chloro-1-isobutyl-1H-1,2,4-triazole
CAS No:2279124-26-2
MF:C6H10ClN3
MW:159.616699695587
MDL:MFCD31693792
CID:5095081
Update Time:2026-03-02
5-Chloro-1-isobutyl-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-1-isobutyl-1H-1,2,4-triazole
- 5-chloro-1-(2-methylpropyl)-1,2,4-triazole
- 5-chloro-1-(2-methylpropyl)-1H-1,2,4-triazole
-
- MDL： MFCD31693792
- Inchi： 1S/C6H10ClN3/c1-5(2)3-10-6(7)8-4-9-10/h4-5H,3H2,1-2H3
- InChI Key： YHXMPHLHFVQDIN-UHFFFAOYSA-N
- SMILES： ClC1=NC=NN1CC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 107
- XLogP3: 2.2
- Topological Polar Surface Area: 30.7
5-Chloro-1-isobutyl-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB561895-500 mg |
5-Chloro-1-isobutyl-1H-1,2,4-triazole; . |
2279124-26-2 | 500MG |
€272.40 | 2023-07-11 | ||
| abcr | AB561895-1 g |
5-Chloro-1-isobutyl-1H-1,2,4-triazole; . |
2279124-26-2 | 1g |
€322.50 | 2023-07-11 | ||
| abcr | AB561895-500mg |
5-Chloro-1-isobutyl-1H-1,2,4-triazole; . |
2279124-26-2 | 500mg |
€269.00 | 2025-03-19 | ||
| abcr | AB561895-1g |
5-Chloro-1-isobutyl-1H-1,2,4-triazole; . |
2279124-26-2 | 1g |
€317.00 | 2025-03-19 | ||
| abcr | AB561895-5g |
5-Chloro-1-isobutyl-1H-1,2,4-triazole; . |
2279124-26-2 | 5g |
€877.00 | 2025-03-19 |
5-Chloro-1-isobutyl-1H-1,2,4-triazole Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
2279124-26-2 (5-Chloro-1-isobutyl-1H-1,2,4-triazole) Related Products
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